75-52-5

Nitromethane

In Stock

• CAS RN:
• 75-52-5

• Formula:
• CH3NO2

• InChI:
• InChI=1S/CH3NO2/c1-2(3)4/h1H3

• InChIKey:
• LYGJENNIWJXYER-UHFFFAOYSA-N

• Nitromethane is an aliphatic nitro compound. It undergoes Michael addition reaction with chalcones in the presence of cinchona alkaloid-derived chiral bifunctional thiourea organocatalyst. Its conversion to N₂ in the presence of Co-ZSM5 (Zeolite Socony Mobil-5) has been studied.
  Nitromethane belongs to the class of residual solvents which are volatile organic compounds (VOCs) that are employed in manufacturing processes of pharmaceutical industries.
  Nitromethane is a colorless, oily, highly flammable liquid with a strong, disagreeable odor that emits toxic fumes of nitrogen oxides upon decomposition. Nitromethane is used to make industrial antimicrobials and pharmaceuticals, and is also used as a soil fumigant and as a fuel in race car engines. Exposure to nitromethane irritates the skin and affects the central nervous system causing nausea, dizziness and nar...

Silane, (o-phenylenedioxy)bis[trimethyl-

Usually In Stock

• CAS RN:
• 5075-52-5

• Formula:
• C12H22O2Si2

• InChI:
• InChI=1S/C12H22O2Si2/c1-15(2,3)13-11-9-7-8-10-12(11)14-16(4,5)6/h7-10H,1-6H3

• InChIKey:
• GEHYZCCVQVOFAF-UHFFFAOYSA-N

• 1, 2-Benzenediol bis(trimethylsilyl) ether belongs to the class of organic compounds known as phenoxy compounds. These are aromatic compounds contaning a phenoxy group. 1, 2-Benzenediol bis(trimethylsilyl) ether is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2-Benzenediol bis(trimethylsilyl) ether has been primarily detected in feces.

5H-Naphtho[1,8-bc]thiophene

• CAS RN:
• 13375-52-5

• Formula:
• C11H8S

• InChI:
• InChI=1S/C11H8S/c1-3-8-4-2-6-10-11(8)9(5-1)7-12-10/h1-2,4-7H,3H2

• InChIKey:
• HCGVMGCLIKPZRB-UHFFFAOYSA-N

• 5H-Naphtho[1,8-bc]thiophene is a useful research compound. Its molecular formula is C11H8S and its molecular weight is 172.245. The purity is usually 95%.

2-(4-methylphenyl)-3H-imidazo[4,5-c]pyridine

Usually In Stock

• CAS RN:
• 89075-52-5

• Formula:
• C13H11N3

• InChI:
• InChI=1S/C13H11N3/c1-9-2-4-10(5-3-9)13-15-11-6-7-14-8-12(11)16-13/h2-8H,1H3,(H,15,16)

• InChIKey:
• RIMVUUKBJWYWKS-UHFFFAOYSA-N

• 2-(4-methylphenyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.

Aluminate(3-), hexafluoro-, potassium (1:3), (OC-6-11)-

In Stock

• CAS RN:
• 13775-52-5

• Formula:
• AlF6K3

• InChI:
• InChI=1S/Al.6FH.3K/h;6*1H;;;/q+3;;;;;;;3*+1/p-6

• InChIKey:
• ZIZQEDPMQXFXTE-UHFFFAOYSA-H

• Aluminate(3-), hexafluoro-, potassium (1:3), (OC-6-11)- is a useful research compound. Its molecular formula is AlF6K3 and its molecular weight is 258.267 g/mol. The purity is usually 95%.

1,3-Dimethyl-6-nitro-3,4-dihydroquinazolin-2(1H)-one

In Stock

• CAS RN:
• 233775-52-5

• Formula:
• C10H11N3O3

• InChI:
• InChI=1S/C10H11N3O3/c1-11-6-7-5-8(13(15)16)3-4-9(7)12(2)10(11)14/h3-5H,6H2,1-2H3

• InChIKey:
• LCCPOMWQESUJSB-UHFFFAOYSA-N

• 1,3-Dimethyl-6-nitro-3,4-dihydroquinazolin-2(1H)-one is a useful research compound. Its molecular formula is C10H11N3O3 and its molecular weight is 221.21 g/mol. The purity is usually 95%.

2'-Methoxy-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-52-5

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-19-14-10-7-13(8-11-14)9-12-16(18)15-5-3-4-6-17(15)20-2/h3-8,10-11H,9,12H2,1-2H3

• InChIKey:
• GXGGFILJMZTZTN-UHFFFAOYSA-N

• 2'-Methoxy-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)-3,4-dimethoxybenzenesulfonamide

In Stock

• CAS RN:
• 869075-52-5

• Formula:
• C19H25N3O6S

• InChI:
• InChI=1S/C19H25N3O6S/c1-25-15-7-5-13(11-17(15)27-3)9-10-21-19(20)22-29(23,24)14-6-8-16(26-2)18(12-14)28-4/h5-8,11-12H,9-10H2,1-4H3,(H3,20,21,22)

• InChIKey:
• RRXPTGZHFCCIAI-UHFFFAOYSA-N

• N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H25N3O6S and its molecular weight is 423.48. The purity is usually 95%.

6-(2-methoxyphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893975-52-5

• Formula:
• C24H23N5O3

• InChI:
• InChI=1S/C24H23N5O3/c1-26-21-20(22(30)29(24(26)31)14-8-11-17-9-4-3-5-10-17)28-16-15-27(23(28)25-21)18-12-6-7-13-19(18)32-2/h3-13H,14-16H2,1-2H3/b11-8+

• InChIKey:
• RHGKYCVQVDOWBZ-DHZHZOJOSA-N

• 6-(2-methoxyphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C24H23N5O3 and its molecular weight is 429.48. The purity is usually 95%.

2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 932975-52-5

• Formula:
• C30H26FN3O3S2

• InChI:
• InChI=1S/C30H26FN3O3S2/c1-3-19-13-15-20(16-14-19)34-29(36)28-24(17-26(39-28)21-9-5-8-12-25(21)37-4-2)33-30(34)38-18-27(35)32-23-11-7-6-10-22(23)31/h5-17H,3-4,18H2,1-2H3,(H,32,35)

• InChIKey:
• FRNZEVWQPWHTRH-UHFFFAOYSA-N

• 2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C30H26FN3O3S2 and its molecular weight is 559.67. The purity is usually 95%.

Ethyl 8-cyano-3-iodoimidazo[1,2-A]pyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 885275-52-5

• Formula:
• C11H8IN3O2

• InChI:
• InChI=1S/C11H8IN3O2/c1-2-17-11(16)8-9(12)15-5-3-4-7(6-13)10(15)14-8/h3-5H,2H2,1H3

• InChIKey:
• IXNLWYHCNDKANQ-UHFFFAOYSA-N

• Ethyl 8-cyano-3-iodoimidazo[1,2-A]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H8IN3O2 and its molecular weight is 341.10 g/mol. The purity is usually 95%.

7-Fluoro-6-methoxy-1H-quinazolin-4-one

In Stock

• CAS RN:
• 869475-52-5

• Formula:
• C9H7FN2O2

• InChI:
• InChI=1S/C9H7FN2O2/c1-14-8-2-5-7(3-6(8)10)11-4-12-9(5)13/h2-4H,1H3,(H,11,12,13)

• InChIKey:
• FKPZPNBUKLAYAF-UHFFFAOYSA-N

• 7-Fluoro-6-methoxy-1H-quinazolin-4-one is a useful research compound. Its molecular formula is C9H7FN2O2 and its molecular weight is 194.16 g/mol. The purity is usually 95%.

Bungeiside A

• CAS RN:
• 149475-52-5

• Formula:
• C14H18O8

• InChI:
• InChI=1S/C14H18O8/c1-6(16)8-4-7(17)2-3-9(8)21-14-13(20)12(19)11(18)10(5-15)22-14/h2-4,10-15,17-20H,5H2,1H3/t10-,11-,12+,13-,14-/m1/s1

• InChIKey:
• GXBCTYRBTGLIQW-RKQHYHRCSA-N

• Bungeiside A is a natural product found in Cynanchum bungei with data available.

2-(Azidomethyl)-4-(2-methylpropyl)morpholine

In Stock

• CAS RN:
• 1247575-52-5

• Formula:
• C9H18N4O

• InChI:
• InChI=1S/C9H18N4O/c1-8(2)6-13-3-4-14-9(7-13)5-11-12-10/h8-9H,3-7H2,1-2H3

• InChIKey:
• XVWVCOFXLLYADM-UHFFFAOYSA-N

• 2-(Azidomethyl)-4-(2-methylpropyl)morpholine is a useful research compound. Its molecular formula is C9H18N4O and its molecular weight is 198.27 g/mol. The purity is usually 95%.

N-[(5E)-2-[(E)-2-(1-butylbenzo[cd]indol-1-ium-2-yl)ethenyl]-5-[(2E)-2-(1-butylbenzo[cd]indol-2-ylidene)ethylidene]cyclopenten-1-yl]-N-phenylaniline;tetrafluoroborate

Usually In Stock

• CAS RN:
• 1289375-52-5

• Formula:
• C51H48BF4N3

• InChI:
• InChI=1S/C51H48N3.BF4/c1-3-5-35-52-45(43-25-13-17-37-19-15-27-47(52)49(37)43)33-31-39-29-30-40(51(39)54(41-21-9-7-10-22-41)42-23-11-8-12-24-42)32-34-46-44-26-14-18-38-20-16-28-48(50(38)44)53(46)36-6-4-2;2-1(3,4)5/h7-28,31-34H,3-6,29-30,35-36H2,1-2H3;/q+1;-1

• InChIKey:
• NWWKHGFYGMANNH-UHFFFAOYSA-N

• N-[(5E)-2-[(E)-2-(1-butylbenzo[cd]indol-1-ium-2-yl)ethenyl]-5-[(2E)-2-(1-butylbenzo[cd]indol-2-ylidene)ethylidene]cyclopenten-1-yl]-N-phenylaniline;tetrafluoroborate is a useful research compound. Its molecular formula is C51H48BF4N3 and its molecular weight is 789.77. The purity is usually 95%.

(3,4-Diethoxyphenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1323775-52-5

• Formula:
• C20H21N5O4

• InChI:
• InChI=1S/C20H21N5O4/c1-3-27-15-7-6-13(10-16(15)28-4-2)20(26)25-11-14(12-25)19-23-18(24-29-19)17-21-8-5-9-22-17/h5-10,14H,3-4,11-12H2,1-2H3

• InChIKey:
• DCXXUGVSQJLPHE-UHFFFAOYSA-N

• (3,4-Diethoxyphenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.

5-[[9H-Fluoren-9-ylmethoxycarbonyl-[(3R,4R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]oxan-4-yl]amino]methyl]-3-methylfuran-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2138575-52-5

• Formula:
• C32H36N2O8

• InChI:
• InChI=1S/C32H36N2O8/c1-19-15-20(41-28(19)29(35)36)16-34(27-13-14-39-18-26(27)33-30(37)42-32(2,3)4)31(38)40-17-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,15,25-27H,13-14,16-18H2,1-4H3,(H,33,37)(H,35,36)/t26-,27+/m0/s1

• InChIKey:
• QHKMJMXKKVYVIX-RRPNLBNLSA-N

• 5-[[9H-Fluoren-9-ylmethoxycarbonyl-[(3R,4R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]oxan-4-yl]amino]methyl]-3-methylfuran-2-carboxylic acid is a useful research compound. Its molecular formula is C32H36N2O8 and its molecular weight is 576.646. The purity is usually 95%.

2-(Chloromethyl)-6,6-dimethyl-4,5,6,7-tetrahydrobenzo[d]thiazole hydrochloride

In Stock

• CAS RN:
• 2219375-52-5

• Formula:
• C10H15Cl2NS

• InChI:
• InChI=1S/C10H14ClNS.ClH/c1-10(2)4-3-7-8(5-10)13-9(6-11)12-7;/h3-6H2,1-2H3;1H

• InChIKey:
• YKLKEFUPQHOSGJ-UHFFFAOYSA-N

• 2-(Chloromethyl)-6,6-dimethyl-4,5,6,7-tetrahydrobenzo[d]thiazole hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2NS and its molecular weight is 252.2. The purity is usually 95%.

L-N-Boc-6-chlorotryptophan

In Stock

• CAS RN:
• 1234875-52-5

• Formula:
• C16H19ClN2O4

• InChI:
• InChI=1S/C16H19ClN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-7-10(17)4-5-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21)/t13-/m0/s1

• InChIKey:
• QIUZGOVYNVWFFN-ZDUSSCGKSA-N

• L-N-Boc-6-chlorotryptophan, also known as L-N-Boc-6-chlorotryptophan, is a useful research compound. Its molecular formula is C16H19ClN2O4 and its molecular weight is 338.788. The purity is usually 95%.

Boc-6-chloro-D-tryptophan

• CAS RN:
• 1217738-82-3; 1234875-52-5

• Formula:
• C16H19ClN2O4

• InChI:
• InChI=1S/C16H19ClN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-7-10(17)4-5-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21)/t13-/m1/s1

• InChIKey:
• QIUZGOVYNVWFFN-CYBMUJFWSA-N

• Boc-6-chloro-D-tryptophan is a useful research compound. Its molecular formula is C16H19ClN2O4 and its molecular weight is 338.79. The purity is usually 95%.